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Compound of Interest

Compound Name: Methyl cycloheptanecarboxylate

Cat. No.: B1268168

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Methyl cycloheptanecarboxylate (CAS No. 60433-00-3). The information is compiled for use
in research, drug development, and other scientific applications where precise data is crucial.
This document includes a summary of quantitative data, detailed experimental protocols for
property determination, and a visualization of a common synthetic route.

Core Physical Properties

Methyl cycloheptanecarboxylate is the methyl ester of cycloheptanecarboxylic acid. Its
physical characteristics are essential for its handling, purification, and use in chemical
synthesis.

Data Presentation

The following table summarizes the available quantitative data for the physical properties of
Methyl cycloheptanecarboxylate. It is important to note that while some experimental data is
available, other values are predicted and should be used with that understanding.
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Property Value Source Notes
Molecular Formula CoH1602 PubChem|[1] -

Molecular Weight 156.22 g/mol PubChem[1] -

Boiling Point 197.6 °C Chemical Supplier[2] Presumed at

atmospheric pressure.

94-96 °C at 15 Torr

Density 1.0+ 0.1 g/cm3 Chemical Supplier[2] Predicted value.
Compound is a liquid
Melting Point Not Applicable - at standard

conditions.

Refractive Index

Not Available

Experimental data not
readily found in

searches.

Solubility

Not Available

Specific experimental
data not readily found.
Expected to be
soluble in common
organic solvents and
have low solubility in
water, similar to other

esters of its size.[3]

Experimental Protocols

The following sections detail standard experimental methodologies for determining the key

physical properties of liquid esters like Methyl cycloheptanecarboxylate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Apparatus:
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Round-bottom flask

Heating mantle or oil bath

Condenser

Thermometer

Boiling chips
Procedure:

e Place a small volume of Methyl cycloheptanecarboxylate into the round-bottom flask along
with a few boiling chips to ensure smooth boiling.

o Set up a distillation apparatus with the flask, condenser, and a collection vessel.

 Insert a thermometer into the distillation head, ensuring the bulb is positioned just below the
side arm leading to the condenser to accurately measure the temperature of the vapor.

o Gradually heat the flask.

» Record the temperature at which the liquid boils and a steady stream of distillate is collected.
This temperature is the boiling point at the recorded atmospheric pressure.

Determination of Density

Density is the mass per unit volume of a substance.
Apparatus:

e Pycnometer (a flask with a specific, known volume)
e Analytical balance

o Water bath (for temperature control)

Procedure:
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o Clean and dry the pycnometer thoroughly and record its empty mass.

« Fill the pycnometer with distilled water and place it in a constant temperature water bath until
it reaches thermal equilibrium.

e Record the mass of the pycnometer filled with water.
o Empty and dry the pycnometer completely.

« Fill the pycnometer with Methyl cycloheptanecarboxylate and allow it to reach the same
temperature in the water bath.

e Record the mass of the pycnometer filled with the sample.

o Calculate the density of Methyl cycloheptanecarboxylate using the known density of water
at that temperature and the recorded masses.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance.

Apparatus:

e Abbe refractometer

o Constant temperature water bath connected to the refractometer
e Dropper

Procedure:

» Calibrate the Abbe refractometer using a standard of known refractive index (e.qg., distilled
water).

e Ensure the prism of the refractometer is clean and dry.

e Place a few drops of Methyl cycloheptanecarboxylate onto the prism.
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o Close the prism and allow the sample to reach the desired temperature by circulating water
from the water bath.

» Look through the eyepiece and adjust the controls until the dividing line between the light
and dark fields is sharp and centered on the crosshairs.

¢ Read the refractive index from the instrument's scale.

Synthesis of Methyl Cycloheptanecarboxylate

A common method for the synthesis of esters like Methyl cycloheptanecarboxylate is the
Fischer-Speier esterification. This involves the acid-catalyzed reaction of a carboxylic acid
(cycloheptanecarboxylic acid) with an alcohol (methanol).

Experimental Workflow: Fischer-Speier Esterification
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Combine Cycloheptanecarboxylic Acid
and excess Methanol in a round-bottom flask.

y
Add a catalytic amount of
concentrated Sulfuric Acid.

A

Heat the mixture to reflux
for 2-4 hours.

Cool the reaction mixture
to room temperature.

4

Perform a liquid-liquid extraction.
Add water and an organic solvent (e.g., diethyl ether).

il [4]

<

Wash the organic layer with
saturated Sodium Bicarbonate solution.

Wash the organic layer with brine.

Dry the organic layer over
anhydrous Sodium Sulfate.

Filter to remove the drying agent.

Ll
HRUR)

Remove the solvent under
reduced pressure (rotary evaporation).

Purify the crude product by
vacuum distillation.

Obtain pure Methyl
cycloheptanecarboxylate.

Click to download full resolution via product page

Fischer-Speier Esterification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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